2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.3 g/mol
• IUPAC Name: 2-[(2-methoxy-5-methylphenyl)methyl]pyrrolidine
• InChI: InChI=1S/C13H19NO/c1-10-5-6-13(15-2)11(8-10)9-12-4-3-7-14-12/h5-6,8,12,14H,3-4,7,9H2,1-2H3
• InChI Key: JBBOHENCLZKPLU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)CC2CCCN2

Description

2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine, also known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPMP is a pyrrolidine derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are involved in the production of reactive oxygen species (ROS) and oxidative stress. This action may help to protect cells from damage and prevent the development of various diseases.
Biochemical and Physiological Effects
2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine has been shown to exhibit various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. It has also been shown to have neuroprotective effects, as well as the ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds that may be more harmful. However, one limitation is that more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research involving 2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine. One potential area of investigation is its use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications in other diseases such as cancer. Finally, more studies are needed to determine the optimal dosage and administration of 2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine for maximum therapeutic benefit.

Synthesis Methods

The synthesis of 2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine involves the reaction between 2-methoxy-5-methylbenzaldehyde and pyrrolidine in the presence of a catalyst. The resulting product is a white crystalline powder that is soluble in organic solvents such as methanol and ethanol.

Scientific Research Applications

2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine has been the subject of numerous scientific studies due to its potential therapeutic applications. One such application is its use as a neuroprotective agent, as it has been shown to have antioxidant and anti-inflammatory properties. Additionally, 2-[(2-Methoxy-5-methylphenyl)methyl]pyrrolidine has been investigated for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.